Cas no 934570-44-2 (3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid)

• Product Name: 3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid
• CAS No: 934570-44-2
• MF: C₈H₈O₄S
• MW: 200.211721420288
• CID: 802994
• PubChem ID: 24229593
• Update Time: 2025-06-08

3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid
• 2-Thiophenecarboxylicacid, 3-(1,3-dioxolan-2-yl)-
• 3-(1,3-Dioxolan-2-yl)-2-thiophenecarboxylic acid
• 3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylicacid
• MS-22165
• CS-0365502
• DTXSID00640304
• 4-(3,4-DIETHOXY-PHENYL)-4-OXO-BUTYRICACID
• 934570-44-2
• FT-0717012
• DB-079577

• Inchi： 1S/C8H8O4S/c9-7(10)6-5(1-4-13-6)8-11-2-3-12-8/h1,4,8H,2-3H2,(H,9,10)
• InChI Key： ZODQJPSGAHBVHU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C1OCCO1

Computed Properties

• Exact Mass: 200.01400
• Monoisotopic Mass: 200.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.461
• Melting Point: 142 °C
• Boiling Point: 352.1°C at 760 mmHg
• Flash Point: 166.8°C
• Refractive Index: 1.599
• PSA: 84.00000
• LogP: 1.49170

3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid Security Information

• Hazard Statement： Harmful

Additional information on 3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid

Introduction to 3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid (CAS No. 934570-44-2) and Its Emerging Applications in Chemical Biology

3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid, identified by the chemical identifier CAS No. 934570-44-2, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound combines a thiophene core with a dioxolane moiety, creating a unique framework that exhibits promising biological activities and chemical functionalities. The integration of these structural elements not only enhances its potential as a pharmacophore but also opens new avenues for its application in drug discovery and material science.

The thiophene ring is a well-known scaffold in medicinal chemistry, frequently found in natural products and bioactive molecules. Its aromaticity and ability to engage in π-stacking interactions make it an ideal candidate for designing compounds with specific biological targets. In contrast, the dioxolane group introduces oxygen atoms into the molecular structure, which can modulate the electronic properties of the thiophene ring and influence its reactivity. This combination of features makes 3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid a versatile building block for synthesizing novel derivatives with tailored properties.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis typically involves the reaction of 2-bromothiophene with dioxolane derivatives under controlled conditions, followed by carboxylation to introduce the carboxylic acid functionality. This approach highlights the compound's synthetic feasibility and its potential for large-scale production if needed.

The biological significance of 3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid has been explored in several cutting-edge studies. Researchers have demonstrated its potential as an inhibitor of various enzymatic targets, including those involved in inflammatory pathways and metabolic diseases. The dioxolane moiety has been shown to enhance binding affinity by forming hydrogen bonds or participating in hydrophobic interactions with protein active sites. Additionally, the thiophene ring can engage in π-interactions with aromatic residues in biological targets, further stabilizing the compound-protein complex.

One notable application of this compound is in the development of anti-inflammatory agents. Studies have indicated that derivatives of 3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. By inhibiting COX enzymes, these derivatives may offer therapeutic benefits similar to nonsteroidal anti-inflammatory drugs (NSAIDs) but with potentially improved selectivity and reduced side effects. This aligns with the growing demand for safer and more effective anti-inflammatory medications.

Another area where this compound shows promise is in anticancer research. The unique structural features of 3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid allow it to interact with DNA or inhibit kinases involved in cancer cell proliferation. Preliminary studies have suggested that certain derivatives can induce apoptosis in cancer cells while sparing healthy cells, indicating their potential as chemotherapeutic agents. Further research is needed to fully elucidate their mechanisms of action and optimize their efficacy.

The chemical versatility of 3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid also extends to material science applications. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis or as a ligand in coordination chemistry. Additionally, the conjugated system of the thiophene ring can be exploited for designing organic semiconductors or luminescent materials used in optoelectronic devices.

In conclusion, 3-(1,3-Dioxolan-2-yl)thiophene-2-carboxylic acid (CAS No. 934570-44-2) represents a fascinating compound with diverse applications across chemical biology and material science. Its unique structural features enable it to serve as a versatile scaffold for drug discovery and functional materials development. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.